Cas no 2171188-55-7 ((2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid)

• Product Name: (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid
• CAS No: 2171188-55-7
• MF: C₂₇H₃₄N₂O₅S
• MW: 498.634266376495
• CID: 6084674
• PubChem ID: 165543430
• Update Time: 2025-10-29

(2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid
• 2171188-55-7
• EN300-1497405
• (2R)-2-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-4-(methylsulfanyl)butanoic acid

• Inchi： 1S/C27H34N2O5S/c1-35-17-15-24(26(31)32)29-25(30)14-4-2-3-9-16-28-27(33)34-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,2-4,9,14-18H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t24-/m1/s1
• InChI Key： XRDQRTMBWLGGIO-XMMPIXPASA-N
• SMILES： S(C)CC[C@H](C(=O)O)NC(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 498.21884336g/mol
• Monoisotopic Mass: 498.21884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 130Ų

Additional information on (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid

Recent Advances in the Study of (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid (CAS: 2171188-55-7)

The compound (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid (CAS: 2171188-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylsulfanyl moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. The incorporation of the methylsulfanyl group adds a layer of complexity, enabling further functionalization and potential applications in targeted drug delivery systems.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid in the synthesis of novel peptide-based therapeutics. The study highlighted the compound's ability to enhance the stability and bioavailability of peptide drugs, addressing one of the major challenges in peptide-based therapeutics. The researchers also explored its potential in creating prodrugs, where the methylsulfanyl group could be leveraged for controlled release mechanisms.

Another significant advancement was reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the development of enzyme inhibitors. The study revealed that the unique structural attributes of (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid allowed for precise modulation of enzyme activity, opening new avenues for the design of highly specific inhibitors. This finding has profound implications for the treatment of diseases where enzyme dysregulation plays a critical role, such as cancer and metabolic disorders.

Further research has also explored the compound's potential in nanotechnology applications. A study published in ACS Nano detailed its use in the fabrication of self-assembling nanocarriers for drug delivery. The Fmoc group facilitated the formation of stable nanostructures, while the methylsulfanyl moiety enabled targeted delivery to specific tissues. This dual functionality positions the compound as a versatile tool in the development of next-generation nanomedicines.

In conclusion, (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-(methylsulfanyl)butanoic acid (CAS: 2171188-55-7) represents a multifaceted molecule with broad applications in chemical biology and pharmaceutical research. Its unique structural features and demonstrated efficacy in peptide synthesis, drug development, and nanotechnology underscore its potential as a cornerstone in future therapeutic innovations. Continued research in this area is expected to yield further breakthroughs, solidifying its role in advancing the field.